Cas no 2228695-49-4 (4,4-dimethoxy-3,3-dimethylbutan-1-amine)

• Product Name: 4,4-dimethoxy-3,3-dimethylbutan-1-amine
• CAS No: 2228695-49-4
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 6415579
• PubChem ID: 165642015
• Update Time: 2025-10-29

4,4-dimethoxy-3,3-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxy-3,3-dimethylbutan-1-amine
• EN300-1738182
• 2228695-49-4

• Inchi： 1S/C8H19NO2/c1-8(2,5-6-9)7(10-3)11-4/h7H,5-6,9H2,1-4H3
• InChI Key： HVGQGECUPXDYJC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 4,4-dimethoxy-3,3-dimethylbutan-1-amine

Comprehensive Overview of 4,4-Dimethoxy-3,3-dimethylbutan-1-amine (CAS No. 2228695-49-4)

4,4-Dimethoxy-3,3-dimethylbutan-1-amine (CAS No. 2228695-49-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, organic synthesis, and material science. This compound, characterized by its unique dimethoxy and dimethyl functional groups, offers versatile applications in drug discovery and fine chemical production. Its molecular structure, C8H19NO2, provides a balance of reactivity and stability, making it a valuable building block for researchers and industrial chemists alike.

In recent years, the demand for high-purity amines like 4,4-dimethoxy-3,3-dimethylbutan-1-amine has surged due to their role in bioconjugation and peptide synthesis. With the rise of personalized medicine and biopharmaceuticals, this compound is increasingly explored for its potential in targeted drug delivery systems. Researchers are particularly interested in its amine group reactivity, which facilitates cross-coupling reactions and catalysis in complex molecular architectures.

The synthesis of 4,4-dimethoxy-3,3-dimethylbutan-1-amine typically involves reductive amination or Grignard reactions, with a focus on optimizing yield and purity. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure compliance with GMP standards. These protocols align with the growing emphasis on green chemistry, where solvent selection and waste reduction are prioritized to minimize environmental impact.

From an industrial perspective, CAS No. 2228695-49-4 is often discussed in the context of scalable production and cost-effective synthesis. Companies specializing in custom synthesis and contract manufacturing highlight its utility in producing high-value intermediates for agrochemicals and flavor compounds. Its stability under ambient conditions further enhances its logistical advantages for global supply chains.

Emerging trends in AI-driven molecular design have also brought 4,4-dimethoxy-3,3-dimethylbutan-1-amine into the spotlight. Computational models predict its compatibility with enzyme mimics and supramolecular catalysts, opening avenues for sustainable chemistry innovations. Additionally, its potential in bio-based polymers aligns with the global shift toward circular economy principles.

For researchers seeking detailed spectral data or safety profiles, reputable suppliers provide technical datasheets and COA (Certificate of Analysis) documentation. The compound’s low toxicity and compatibility with aqueous systems make it a pragmatic choice for laboratory-scale experiments and pilot plant trials. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a critical consideration for commercial applications.

In summary, 4,4-dimethoxy-3,3-dimethylbutan-1-amine (CAS No. 2228695-49-4) exemplifies the intersection of synthetic efficiency and multidisciplinary utility. Its relevance in life sciences, industrial chemistry, and emerging technologies ensures continued interest from academia and industry. Future research may explore its stereoselective applications or hybrid material integrations, further solidifying its role in modern chemistry.